Cas no 1261927-63-2 (3-(3-Hydroxyphenyl)-5-nitrobenzoic acid)

3-(3-Hydroxyphenyl)-5-nitrobenzoic acid is a nitro-substituted benzoic acid derivative featuring a hydroxyl group on the phenyl ring. This compound is of interest in organic synthesis and pharmaceutical research due to its bifunctional structure, which allows for further derivatization at both the hydroxyl and nitro groups. The presence of these functional groups enhances its utility as an intermediate in the development of more complex molecules, including potential bioactive compounds. Its well-defined chemical properties and stability under standard conditions make it a reliable reagent for controlled reactions. The compound is typically characterized by high purity, ensuring consistent performance in synthetic applications.

3-(3-Hydroxyphenyl)-5-nitrobenzoic acid structure

1261927-63-2 structure

Product Name:3-(3-Hydroxyphenyl)-5-nitrobenzoic acid

CAS No:1261927-63-2

MF:C₁₃H₉NO₅

MW:259.214263677597

MDL:MFCD18319051

CID:2764028

PubChem ID:53224979

Update Time:2025-05-28

3-(3-Hydroxyphenyl)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3'-Hydroxy-5-nitro[1,1'-biphenyl]-3-carboxylic acid
- 3-(3-Hydroxyphenyl)-5-nitrobenzoic acid, 95%
- DTXSID50688711
- 1261927-63-2
- 3-(3-HYDROXYPHENYL)-5-NITROBENZOIC ACID
- MFCD18319051
- 3-(3-Hydroxyphenyl)-5-nitrobenzoic acid
- MDL： MFCD18319051
- Inchi： 1S/C13H9NO5/c15-12-3-1-2-8(7-12)9-4-10(13(16)17)6-11(5-9)14(18)19/h1-7,15H,(H,16,17)
- InChI Key： YQHOUBAKNGDEIU-UHFFFAOYSA-N
- SMILES： OC1=CC=CC(=C1)C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 259.04807239Da
Monoisotopic Mass: 259.04807239Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 353
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 103Å²

3-(3-Hydroxyphenyl)-5-nitrobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB325975-5 g	3-(3-Hydroxyphenyl)-5-nitrobenzoic acid, 95%; .	1261927-63-2	95%	5g	€1159.00	2023-04-26
abcr	AB325975-5g	3-(3-Hydroxyphenyl)-5-nitrobenzoic acid, 95%; .	1261927-63-2	95%	5g	€1159.00	2025-04-21